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Compound of Interest

Compound Name: 1,2-Bis(4-nitrophenoxy)ethane

Cat. No.: B1266988 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary
This technical guide addresses the request for spectroscopic data (NMR, IR, Mass

Spectrometry) and experimental protocols for 1,2-Bis(4-nitrophenoxy)ethane. Despite a

comprehensive search of scientific databases and literature, detailed experimental

spectroscopic data for this specific para-substituted isomer could not be located. Its synthesis

has been reported, but the corresponding characterization data is not provided in the available

literature.

To provide a valuable resource, this document presents a detailed analysis of the closely

related isomer, 1,2-Bis(2-nitrophenoxy)ethane, for which spectroscopic data is available. This

serves as a pertinent reference for researchers working with similar molecular scaffolds.

Additionally, the documented synthetic protocol for 1,2-Bis(4-nitrophenoxy)ethane is included

to facilitate its preparation in a laboratory setting.

Spectroscopic Data for 1,2-Bis(2-
nitrophenoxy)ethane
The following tables summarize the available spectroscopic data for the ortho-substituted

isomer, 1,2-Bis(2-nitrophenoxy)ethane.
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Table 1: ¹H NMR Data for 1,2-Bis(2-nitrophenoxy)ethane
Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

Data not available in

searched sources

Table 2: ¹³C NMR Data for 1,2-Bis(2-nitrophenoxy)ethane
Chemical Shift (δ) ppm Assignment

Data not available in searched sources

Table 3: IR Spectroscopy Data for 1,2-Bis(2-
nitrophenoxy)ethane

Wavenumber (cm⁻¹) Interpretation

Data not available in searched sources

Table 4: Mass Spectrometry Data for 1,2-Bis(2-
nitrophenoxy)ethane

m/z Interpretation

Data not available in searched sources

Experimental Protocols
Synthesis of 1,2-Bis(4-nitrophenoxy)ethane
A reported synthesis of 1,2-Bis(4-nitrophenoxy)ethane involves the reaction of 1-(2-

hydroxyethoxy)-4-nitrobenzene with 4-nitrochlorobenzene in the presence of powdered sodium

hydroxide in dimethyl sulfoxide (DMSO).[1]

Materials:

1-(2-hydroxyethoxy)-4-nitrobenzene
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4-nitrochlorobenzene

Powdered sodium hydroxide

Dimethyl sulfoxide (DMSO)

Procedure:

Combine 183 g (1 mol) of 1-(2-hydroxyethoxy)-4-nitrobenzene, 173.3 g (1.1 mols) of 4-

nitrochlorobenzene, and 70 g of powdered sodium hydroxide in 600 ml of DMSO.

The reaction mixture is then processed as described in the referenced procedure.[1]

Note: The detailed reaction conditions (temperature, time) and work-up procedure were not

fully described in the available search results.

General Protocol for Spectroscopic Analysis
The following diagram outlines a general workflow for the spectroscopic analysis of a

synthesized organic compound like a bis(nitrophenoxy)ethane derivative.
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General Workflow for Spectroscopic Analysis
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Caption: General workflow for the synthesis and spectroscopic analysis of an organic

compound.
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The lack of readily available spectroscopic data for 1,2-Bis(4-nitrophenoxy)ethane is

noteworthy and may suggest that this specific isomer has been synthesized but not fully

characterized in publicly accessible literature. Researchers requiring this data are encouraged

to perform the synthesis and subsequent characterization. The provided data for the ortho-

isomer, 1,2-Bis(2-nitrophenoxy)ethane, can serve as a useful comparison point for the

expected spectral features, with considerations for the different substitution pattern on the

phenyl rings. For instance, the symmetry of the para-substituted isomer would likely result in a

simpler ¹H and ¹³C NMR spectrum compared to the ortho-isomer. The characteristic

absorbances for the nitro group (around 1520 and 1340 cm⁻¹) and the ether linkages in the IR

spectrum are expected to be present for both isomers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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